![molecular formula C5H11ClN2O2 B6197996 (4R)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one hydrochloride CAS No. 2679949-62-1](/img/no-structure.png)
(4R)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one hydrochloride
Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its appearance, odor, and other physical characteristics .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanism, the reactants and products, and the conditions under which the reaction occurs .Physical and Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, density, and chemical stability .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4R)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one hydrochloride involves the reaction of (R)-4-hydroxyproline with methylamine followed by cyclization to form the oxazolidinone ring. The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "(R)-4-hydroxyproline", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "1. (R)-4-hydroxyproline is reacted with excess methylamine in the presence of a catalyst such as triethylamine to form (R)-4-(methylamino)methyl-2-oxoazetidine.", "2. The resulting compound is then cyclized by heating with acetic anhydride to form (4R)-4-[(methylamino)methyl]-1,3-oxazolidin-2-one.", "3. The oxazolidinone is then treated with hydrochloric acid to form the hydrochloride salt of the final compound." ] } | |
CAS No. |
2679949-62-1 |
Molecular Formula |
C5H11ClN2O2 |
Molecular Weight |
166.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
